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Compound of Interest

Compound Name: 3-(Hydroxymethyl)benzamide

Cat. No.: B159686

An In-Depth Technical Guide to the Safe Handling of 3-(Hydroxymethyl)benzamide for
Laboratory Professionals

This guide provides a comprehensive overview of the essential safety and handling
precautions for 3-(Hydroxymethyl)benzamide, tailored for researchers, scientists, and drug
development professionals. The information herein is synthesized from established safety data
and best practices to ensure a secure and compliant laboratory environment.

Compound Profile and Hazard Identification

3-(Hydroxymethyl)benzamide (CAS No. 126926-34-9) is a benzamide derivative with a
molecular formula of CsHsNO2 and a molecular weight of 151.16 g/mol .[1] While specific
toxicological data is limited, the Globally Harmonized System (GHS) of Classification and
Labelling of Chemicals provides a clear hazard profile based on notifications to the ECHA C&L
Inventory.[1] Understanding these hazards is the foundational step in risk mitigation.

The primary hazards associated with 3-(Hydroxymethyl)benzamide are:
o Acute Oral Toxicity (Category 4): Harmful if swallowed.[1]
o Skin Irritation (Category 2): Causes skin irritation upon contact.[1]

e Serious Eye Irritation (Category 2A): Causes serious eye irritation.[1]
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o Specific Target Organ Toxicity — Single Exposure (Category 3): May cause respiratory
irritation.[1]

This profile is consistent with related benzamide compounds, which are known to cause
irritation and have potential for toxicity.[2] Therefore, a cautious and well-documented handling

protocol is imperative.

GHS Hazard Summary Table

Hazard Class Category Hazard Statement

Acute toxicity, oral 4 H302: Harmful if swallowed[1]
Skin corrosion/irritation 2 H315: Causes skin irritation[1]
Serious eye damage/eye oA H319: Causes serious eye
irritation irritation[1]

Specific target organ toxicity, _
] ] H335: May cause respiratory
single exposure; Respiratory 3 o
L irritation[1]
tract irritation

Engineering Controls and Personal Protective
Equipment (PPE): A Multi-Layered Defense

The cornerstone of safe chemical handling lies in a robust combination of engineering controls
and appropriate personal protective equipment. This dual approach minimizes exposure
through both environmental controls and individual protection.

The Primacy of Engineering Controls

Whenever feasible, engineering controls should be the primary method for exposure reduction.
For a powdered solid like 3-(Hydroxymethyl)benzamide, which poses an inhalation risk, the
following are critical:

e Chemical Fume Hood: All weighing and handling of the solid compound should be conducted
within a certified chemical fume hood to contain airborne particles.
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e Ventilation: Ensure the laboratory has adequate general ventilation to dilute any fugitive
emissions.[3][4]

Mandatory Personal Protective Equipment (PPE)

The selection of PPE must be based on a thorough risk assessment of the planned
procedures.[5] The following PPE is mandatory when handling 3-(Hydroxymethyl)benzamide:

Standard/Specificat

PPE Category Item . Rationale
ion
Chemical splash
goggles conformingto  Protects eyes from
Eye and Face )
Safety Goggles ANSI z87.1 (US) or dust particles and

Protection

EN 166 (EU)
standards.[3][4]

potential splashes.

Hand Protection

Chemical-Resistant

Gloves

Nitrile gloves are a
suitable choice for
handling powdered

chemicals.[6]

Prevents skin contact
and subsequent

irritation.[1]

Body Protection

Laboratory Coat

A long-sleeved lab
coat should be worn
to protect skin and

personal clothing.

Provides a barrier
against accidental
spills and

contamination.[6]

Respiratory Protection

NIOSH-approved

Respirator

Required when
handling the powder
outside of a fume
hood or when dust

generation is likely.[4]

Prevents inhalation of
the compound, which
may cause respiratory

irritation.[1]

Standard Operating Procedure for Handling 3-
(Hydroxymethyl)benzamide

Adherence to a standardized workflow is crucial for ensuring reproducible and safe

experimental outcomes. The following protocol outlines the key steps for handling this
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Caption: Standard Operating Procedure Workflow for 3-(Hydroxymethyl)benzamide.

Step-by-Step Methodology:

e Preparation:
o Conduct a thorough risk assessment for the planned experiment.
o Ensure the chemical fume hood is certified and functioning correctly.
o Assemble all necessary PPE and inspect for any damage.[6]
e Handling:
o Don the appropriate PPE: lab coat, nitrile gloves, and safety goggles.

o Perform all manipulations of the solid compound, including weighing and transferring,
inside the fume hood to minimize dust inhalation.

o Use a spatula or scoop for transferring the powder to avoid creating dust clouds.
o Keep the container of 3-(Hydroxymethyl)benzamide tightly closed when not in use.[3][4]

e Post-Handling & Cleanup:

o

Decontaminate the work surface with an appropriate cleaning agent.

[¢]

Dispose of any contaminated materials (e.g., weigh boats, pipette tips) and the compound
itself in a clearly labeled hazardous waste container.[7]

[¢]

Doff PPE in the correct order to prevent cross-contamination (gloves first, then lab coat,
followed by goggles).

[¢]

Wash hands thoroughly with soap and water after removing all PPE.

Emergency Procedures: Preparedness and
Response

© 2025 BenchChem. All rights reserved. 5/11 Tech Support


https://www.benchchem.com/product/b159686?utm_src=pdf-body
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://www.benchchem.com/product/b159686?utm_src=pdf-body
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAA12250&PLANT=d__ALF
https://www.fishersci.com/store/msds?partNumber=AC159331000&productDescription=BENZAMIDE%2C+99%25+100GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA12250&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b159686?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Even with meticulous planning, accidental exposures and spills can occur. A well-defined
emergency response plan is critical.

First Aid Measures

Immediate and appropriate first aid can significantly reduce the severity of an accidental

exposure.
Exposure Route First Aid Protocol
Immediately flush eyes with plenty of water for
at least 15 minutes, also under the eyelids.
Eye Contact Remove contact lenses, if present and easy to

do. Continue rinsing. Seek immediate medical
attention.[3][7]

Wash off immediately with soap and plenty of
) water while removing all contaminated clothes
Skin Contact D .
and shoes. If skin irritation occurs, get medical

advice/attention.[3][7]

Remove the person to fresh air and keep them
Inhalation comfortable for breathing. If feeling unwell, call a
POISON CENTER or doctor.[3][7]

Rinse mouth with water. Do NOT induce
Ingestion vomiting. Call a POISON CENTER or

doctor/physician if you feel unwell.[4][7]

In all cases of exposure, provide the attending medical personnel with the Safety Data Sheet or
hazard information for the compound.

Accidental Spill Response

A prompt and correct response to a spill is essential to prevent further contamination and
exposure. The scale of the spill dictates the appropriate response.
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Caption: Decision-making workflow for responding to a chemical spill.
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Minor Spill (Small, Contained, and Manageable by Trained Personnel):

Alert Personnel: Immediately inform others in the vicinity.

o Don PPE: Wear appropriate PPE, including a respirator, to prevent inhalation of the powder.

[8]

o Contain and Absorb: Gently cover the powdered spill with a wet paper towel or other wet
absorbent material to prevent it from becoming airborne.[8]

o Clean Up: Carefully scoop or sweep the material into a designated hazardous waste
container.[9][10] Avoid dry sweeping which can generate dust.

o Decontaminate: Clean the spill area with a suitable detergent and water.[9]

o Dispose: Seal and label the waste container for proper disposal according to your
institution's guidelines.[10]

Major Spill (Large Quantity, Uncontained, or Poses a Significant Hazard):
o Evacuate: Immediately evacuate the area.[11]

 Alert: Notify your supervisor and your institution's Environmental Health and Safety (EHS)
department or emergency response team.[11]

e Secure the Area: Restrict access to the spill area to prevent further exposure.

o Await Professional Response: Do not attempt to clean up a major spill unless you are trained
and equipped to do so.

Storage and Chemical Compatibility

Proper storage is vital for maintaining the stability of 3-(Hydroxymethyl)benzamide and
preventing hazardous reactions.

» Storage Conditions: Store in a tightly closed container in a cool, dry, and well-ventilated area.

[3114]
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e Incompatible Materials: While specific data for 3-(Hydroxymethyl)benzamide is not
available, based on similar compounds, it is prudent to avoid strong oxidizing agents, strong
bases, acids, acid anhydrides, and acid chlorides.[3][12]

Conclusion: A Culture of Safety

The safe handling of 3-(Hydroxymethyl)benzamide is predicated on a thorough
understanding of its hazards, the consistent use of engineering controls and PPE, and
adherence to established protocols. This guide provides a framework for laboratory
professionals to work with this compound confidently and safely. Fostering a proactive culture
of safety, where risk assessment and preparedness are paramount, is the ultimate key to
minimizing risk in any research endeavor.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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